molecular formula C13H14N2O2 B8289871 3-methyl-1-(1-phenylethyl)-1H-pyrazole-4-carboxylic acid

3-methyl-1-(1-phenylethyl)-1H-pyrazole-4-carboxylic acid

Cat. No.: B8289871
M. Wt: 230.26 g/mol
InChI Key: SJQMCMAPTIMUSS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-methyl-1-(1-phenylethyl)-1H-pyrazole-4-carboxylic acid is a useful research compound. Its molecular formula is C13H14N2O2 and its molecular weight is 230.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H14N2O2

Molecular Weight

230.26 g/mol

IUPAC Name

3-methyl-1-(1-phenylethyl)pyrazole-4-carboxylic acid

InChI

InChI=1S/C13H14N2O2/c1-9-12(13(16)17)8-15(14-9)10(2)11-6-4-3-5-7-11/h3-8,10H,1-2H3,(H,16,17)

InChI Key

SJQMCMAPTIMUSS-UHFFFAOYSA-N

Canonical SMILES

CC1=NN(C=C1C(=O)O)C(C)C2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of methyl 3-methyl-1-(1-phenylethyl)-1H-pyrazole-4-carboxylate (90 mg, 0.37 mmol), lithium hydroxide monohydrate (57.1 mg, 1.36 mmol), tetrahydrofuran (5 mL), methanol (1 mL) and water (1 mL) was stirred at 20° C. for 4 hours. The mixture was acidified to pH=1 with concentrated hydrochloric acid and then extracted with ethyl acetate (15 mL×3). The combined organic phase was dried by sodium sulfate, and then filtered. The filtrate was concentrated in vacuo to give 3-methyl-1-(1-phenylethyl)-1H-pyrazole-4-carboxylic acid as a white solid (60 mg, 70%). 1H NMR (300 MHz, d6-DMSO): δ 12.24 (s, 1H), 7.82 (s, 1H), 7.36-7.17 (m, 5H), 5.67 (q, J=7.2 Hz, 1H), 2.43 (s, 3H), 1.79 (d, J=6.9 Hz, 3H).
Name
methyl 3-methyl-1-(1-phenylethyl)-1H-pyrazole-4-carboxylate
Quantity
90 mg
Type
reactant
Reaction Step One
Name
lithium hydroxide monohydrate
Quantity
57.1 mg
Type
reactant
Reaction Step One
Quantity
5 mL
Type
reactant
Reaction Step One
Name
Quantity
1 mL
Type
solvent
Reaction Step One
Quantity
1 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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